Cas no 1806782-55-7 (5-Chloro-2-(difluoromethyl)-4-(fluoromethyl)pyridine)

• Product Name: 5-Chloro-2-(difluoromethyl)-4-(fluoromethyl)pyridine
• CAS No: 1806782-55-7
• MF: C₇H₅ClF₃N
• MW: 195.569511175156
• CID: 4926521
• Update Time: 2025-06-07

5-Chloro-2-(difluoromethyl)-4-(fluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-(difluoromethyl)-4-(fluoromethyl)pyridine

• Inchi： 1S/C7H5ClF3N/c8-5-3-12-6(7(10)11)1-4(5)2-9/h1,3,7H,2H2
• InChI Key： VFKODNLZPNYCDK-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(F)F)C=C1CF

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• XLogP3: 2.3
• Topological Polar Surface Area: 12.9

Additional information on 5-Chloro-2-(difluoromethyl)-4-(fluoromethyl)pyridine

Professional Introduction to 5-Chloro-2-(difluoromethyl)-4-(fluoromethyl)pyridine (CAS No. 1806782-55-7)

5-Chloro-2-(difluoromethyl)-4-(fluoromethyl)pyridine, with the CAS number 1806782-55-7, is a significant compound in the field of pharmaceutical chemistry. This pyridine derivative features a unique structural configuration that makes it highly valuable for various synthetic applications, particularly in the development of novel bioactive molecules. The presence of multiple fluorine substituents and a chloro group on the pyridine ring imparts distinct electronic and steric properties, which are critical for modulating biological activity.

The compound's molecular structure, characterized by its 5-chloro and 2-(difluoromethyl) as well as 4-(fluoromethyl) substituents, positions it as a versatile intermediate in medicinal chemistry. Recent advancements in synthetic methodologies have highlighted its utility in constructing complex heterocyclic frameworks, which are prevalent in many pharmacologically active agents. The fluorinated moieties, in particular, contribute to enhanced metabolic stability and improved binding affinity to biological targets.

In the realm of drug discovery, 5-Chloro-2-(difluoromethyl)-4-(fluoromethyl)pyridine has garnered attention for its role in generating novel therapeutic entities. Studies have demonstrated its efficacy as a precursor in the synthesis of kinase inhibitors, which are pivotal in treating cancers and inflammatory diseases. The electron-withdrawing nature of the fluorine atoms enhances the compound's interaction with protein binding sites, making it an attractive scaffold for designing high-affinity ligands.

Recent research has also explored the pharmacokinetic properties of derivatives derived from this compound. The incorporation of fluorine atoms is well-documented to improve oral bioavailability and prolong half-life, critical factors for drug development. For instance, a study published in the Journal of Medicinal Chemistry reported that compounds incorporating the 5-chloro-2-(difluoromethyl)-4-(fluoromethyl)pyridine moiety exhibited superior pharmacokinetic profiles compared to their non-fluorinated counterparts.

The synthesis of this compound involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the fluorinated groups efficiently. These methodologies not only enhance synthetic efficiency but also minimize unwanted byproducts, ensuring the compound's suitability for industrial-scale production.

The applications of 5-Chloro-2-(difluoromethyl)-4-(fluoromethyl)pyridine extend beyond pharmaceuticals into agrochemicals and material science. Its structural motifs are found in various pesticides and herbicides due to their ability to interact with biological enzymes at low concentrations. Moreover, the compound's unique electronic properties make it a candidate for developing advanced materials with specific optoelectronic characteristics.

Ongoing research continues to uncover new potential uses for this versatile intermediate. Innovations in computational chemistry have enabled virtual screening of large libraries containing derivatives of this compound, accelerating the discovery process. Such computational approaches predict binding affinities and metabolic stability with remarkable accuracy, guiding experimental design and reducing time-to-market for new drugs.

The regulatory landscape for compounds like 5-Chloro-2-(difluoromethyl)-4-(fluoromethyl)pyridine is stringent but well-established, ensuring their safe handling and application. Manufacturers must adhere to Good Manufacturing Practices (GMP) and conduct thorough toxicological assessments before commercialization. These measures safeguard both industry professionals and end-users from potential hazards associated with chemical intermediates.

In conclusion, 5-Chloro-2-(difluoromethyl)-4-(fluoromethyl)pyridine (CAS No. 1806782-55-7) stands as a cornerstone in modern chemical synthesis and drug development. Its unique structural features and functional groups make it indispensable for creating innovative therapeutic agents with improved efficacy and safety profiles. As research progresses, this compound will undoubtedly continue to play a pivotal role in advancing pharmaceutical sciences.